1-(4-biphenylylcarbonyl)-N-(4-methoxybenzyl)-4-piperidinecarboxamide

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-1-(4-phenylbenzoyl)piperidine-4-carboxamide
• InChI: InChI=1S/C27H28N2O3/c1-32-25-13-7-20(8-14-25)19-28-26(30)23-15-17-29(18-16-23)27(31)24-11-9-22(10-12-24)21-5-3-2-4-6-21/h2-14,23H,15-19H2,1H3,(H,28,30)
• InChI Key: HTOMMBPOSYARSE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)C2CCN(CC2)C(=O)C3=CC=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C27H28N2O3
• Molecular Weight: 428.5 g/mol

Description

The compound “1-(4-biphenylylcarbonyl)-N-(4-methoxybenzyl)-4-piperidinecarboxamide” is a small molecule that has been studied for its potential role in regulating global protein synthesis.

Scientific Research Applications

Palladium-catalyzed Aminocarbonylation

A study by Takács et al. (2014) demonstrates the use of piperidines with ester functionality in palladium-catalyzed aminocarbonylation, highlighting the versatility of piperidine derivatives in organic synthesis. This process allows for the efficient synthesis of carboxamides from iodoalkenes and iodobenzene, showcasing a method that could potentially be applied to the synthesis or modification of compounds similar to "1-(4-biphenylylcarbonyl)-N-(4-methoxybenzyl)-4-piperidinecarboxamide" (Takács et al., 2014).

Amidine Protection for Library Synthesis

Bailey et al. (1999) discuss the application of a 4-methoxybenzyl-4-nitrophenylcarbonate reagent for the N-protection of amidinonaphthol, which could be relevant for protecting functional groups in complex molecules like "this compound" during synthetic procedures (Bailey et al., 1999).

Heterocyclic Compound Synthesis

Abu‐Hashem et al. (2020) describe the synthesis of novel heterocyclic compounds with anti-inflammatory and analgesic properties. This research highlights the potential of "this compound" related structures in the development of new pharmaceutical agents (Abu‐Hashem et al., 2020).

Sila-Analogues of σ Ligands

Tacke et al. (2003) explore the synthesis and pharmacological properties of sila-analogues of high-affinity, selective σ ligands, showing the importance of structural analogues in understanding receptor interactions and developing therapeutic agents. This research may provide insights into designing analogues of "this compound" for biological applications (Tacke et al., 2003).

Mechanism of Action

This compound and its derivatives have been found to regulate global protein synthesis by inactivating the eukaryotic translation initiation factor 2-alpha (eIF2-α). This inactivation is achieved by phosphorylating the serine residue 51 in a dose- and time-dependent manner.

Future Directions

The compound has potential as a chemical probe in future studies of the role of eIF2-α in protein synthesis-related cell physiology. Its ability to regulate global protein synthesis suggests it could have applications in understanding and potentially treating conditions related to protein synthesis.